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Compound of Interest

Compound Name: AC-264613

Cat. No.: B1665383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-264613 is a potent and selective non-peptidic agonist of the Protease-Activated Receptor 2

(PAR2), a G-protein coupled receptor involved in various physiological and pathophysiological

processes, including inflammation, nociception, and cellular proliferation.[1][2] As with any

compound intended for in vitro and in vivo studies, understanding its solubility and stability in

common laboratory solvents is crucial for accurate and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a widely used aprotic solvent capable of dissolving a broad range

of polar and nonpolar compounds, making it an essential vehicle for compound storage and

delivery in biological assays.[3][4]

These application notes provide a comprehensive overview of the solubility and stability of AC-
264613 in DMSO, along with detailed protocols for their determination.
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Property Value Reference

Chemical Name

(3R,4S)-rel-2-Oxo-4-phenyl-3-

pyrrolidinecarboxylic acid, 2-[1-

(3-

bromophenyl)ethylidene]hydra

zide

[5][6]

Molecular Formula C₁₉H₁₈BrN₃O₂ [1][7]

Molecular Weight 400.27 g/mol [1][2][7]

CAS Number 1051487-82-1 [1][5]

Solubility of AC-264613 in DMSO
AC-264613 exhibits good solubility in DMSO, a critical characteristic for the preparation of

stock solutions for biological screening and other research applications.

Quantitative Solubility Data
Parameter Value Source

Solubility in DMSO 40 mg/mL [5]

Solubility in DMSO Soluble to 100 mM [1]

Experimental Protocol: Determination of AC-264613
Solubility in DMSO (Kinetic Method)
This protocol outlines a general kinetic solubility assessment method adapted for AC-264613.

Objective: To determine the kinetic solubility of AC-264613 in an aqueous buffer following initial

dissolution in DMSO.

Materials:

AC-264613
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Anhydrous DMSO (≥99.9%)

Phosphate-buffered saline (PBS), pH 7.4

96-well microplate (polypropylene)

Microplate shaker

Spectrophotometer or HPLC-UV system

Procedure:

Preparation of Stock Solution:

Accurately weigh a sample of AC-264613.

Dissolve the compound in anhydrous DMSO to prepare a high-concentration stock

solution (e.g., 10 mM or 20 mM). Ensure complete dissolution by vortexing.

Serial Dilution in DMSO:

Perform serial dilutions of the AC-264613 stock solution in DMSO using a 96-well plate to

create a range of concentrations.

Addition to Aqueous Buffer:

Transfer a small, precise volume (e.g., 2 µL) of each DMSO dilution to a corresponding

well of a 96-well plate containing a larger volume (e.g., 198 µL) of PBS (pH 7.4). This

results in a final DMSO concentration of 1%.

Incubation and Precipitation:

Seal the plate and incubate at room temperature for a defined period (e.g., 2 hours) with

gentle shaking. This allows for the precipitation of the compound that is insoluble at that

concentration.

Analysis:
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Analyze the concentration of the soluble compound in the supernatant. This can be

achieved by:

UV/Vis Spectrophotometry: Centrifuge the plate to pellet any precipitate. Transfer the

supernatant to a new UV-transparent plate and measure the absorbance at the λmax of

AC-264613.

HPLC-UV: Filter the samples to remove precipitate and inject the filtrate into an HPLC

system. Determine the concentration by comparing the peak area to a standard curve.

Data Interpretation:

The highest concentration at which no precipitation is observed is considered the kinetic

solubility.

Stability of AC-264613 in DMSO
Proper storage of AC-264613 stock solutions in DMSO is critical to maintain compound

integrity and ensure the reliability of experimental data.

Storage Recommendations
Condition Recommendation Source

Storage Temperature Store at -20°C [1][2]

Long-term Stability ≥ 2 years at -20°C [6]

While AC-264613 is reported to be stable in DMSO at -20°C, repeated freeze-thaw cycles

should be minimized by preparing and storing the compound in single-use aliquots.

Experimental Protocol: Assessment of AC-264613
Stability in DMSO
This protocol describes a method to evaluate the stability of AC-264613 in DMSO over time

under various storage conditions.
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Objective: To assess the chemical stability of AC-264613 in DMSO by monitoring its

concentration and the appearance of degradation products over time.

Materials:

AC-264613

Anhydrous DMSO (≥99.9%)

HPLC-grade acetonitrile and water

Formic acid (or other suitable mobile phase modifier)

HPLC or UPLC system with UV and Mass Spectrometry (MS) detectors

Incubators/freezers set to desired storage temperatures (e.g., -80°C, -20°C, 4°C, room

temperature)

Procedure:

Preparation of Stock Solution:

Prepare a stock solution of AC-264613 in anhydrous DMSO at a known concentration

(e.g., 10 mM).

Aliquoting and Storage:

Aliquot the stock solution into multiple vials (e.g., amber glass HPLC vials) to avoid

repeated freeze-thaw cycles of the same sample.

Store the aliquots at different temperatures to assess thermal stability.

Time-Point Analysis:

At designated time points (e.g., T=0, 1 week, 1 month, 3 months, 6 months), retrieve one

aliquot from each storage condition.

Sample Preparation for Analysis:
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Dilute the DMSO stock solution with an appropriate solvent (e.g., acetonitrile/water

mixture) to a concentration suitable for HPLC analysis.

HPLC-UV/MS Analysis:

Inject the prepared sample into the HPLC-UV/MS system.

Monitor the peak area of the parent AC-264613 compound at its λmax.

Use the MS detector to identify the parent compound and any potential degradation

products by their mass-to-charge ratio (m/z).

Data Analysis:

Calculate the percentage of AC-264613 remaining at each time point relative to the T=0

sample.

A compound is often considered stable if the remaining percentage is above 90-95%.

Analyze the mass spectrometry data for the appearance of new peaks that could

correspond to degradation products.
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Caption: AC-264613 activates the PAR2 signaling cascade.
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Caption: Workflow for kinetic solubility determination.
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Caption: Workflow for assessing compound stability in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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